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Compound of Interest

Compound Name: Isopropyl alcohol

Cat. No.: B3434983 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling isopropyl alcohol (IPA), including detailed personal protective equipment (PPE)

guidelines, operational plans, and disposal procedures. By adhering to these protocols, you

can minimize risks and maintain a safe working environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure to isopropyl alcohol, which

can cause skin and eye irritation, as well as respiratory issues.[1][2] The following table

summarizes the recommended PPE for handling IPA.
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PPE Category Recommendation

Hand Protection

Nitrile or neoprene gloves are recommended for

their resistance to IPA.[3][4] Latex gloves offer

less protection and are not recommended for

prolonged contact.[1][4] Always check the

manufacturer's chemical resistance data.

Eye Protection

Chemical splash goggles are required to protect

against splashes.[1] In situations with a higher

risk of splashing, a face shield should be worn in

addition to goggles.[1]

Body Protection

A lab coat or chemical-resistant apron should be

worn to protect the skin and clothing from

contamination.

Respiratory Protection

For work with large volumes of IPA or in poorly

ventilated areas, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[5]

Glove Selection: A Closer Look at Breakthrough
Times
The effectiveness of a glove material is determined by its breakthrough time (BTT), which is the

time it takes for a chemical to permeate the glove. The following table provides a comparison of

breakthrough times for various glove materials when exposed to isopropyl alcohol. It is
important to note that these values can vary based on glove thickness, manufacturer, and the

specific test method used (e.g., ASTM F739 or EN 374).
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Glove Material
Breakthrough Time
(minutes)

Notes

Nitrile > 360

Generally provides excellent

protection for extended

contact.[6]

Neoprene > 480

Offers robust protection and is

a suitable alternative to nitrile.

[6]

Butyl Rubber > 480
Provides excellent resistance

to IPA.

Viton® > 480

A high-performance material

offering excellent protection

against a wide range of

chemicals, including IPA.[7]

Latex < 10 - 30

Not recommended for

prolonged use with IPA due to

its low resistance and potential

for rapid breakthrough.[1][8]

Vinyl < 10
Offers poor resistance to IPA

and should be avoided.[1]

Experimental Protocol: Determination of Glove
Permeation Resistance (Based on EN 16523-1:2015)
To ensure the reliability of protective gloves, their resistance to chemical permeation is tested

using standardized methods. The following is a detailed methodology for determining the

breakthrough time of a glove material when in continuous contact with a liquid chemical, based

on the principles of the EN 16523-1:2015 standard.

1. Objective: To determine the normalized breakthrough time of a protective glove material

when subjected to continuous contact with isopropyl alcohol.

2. Materials and Apparatus:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://newpig.scene7.com/is/content/NewPig/pdfs/CCG_GLV1328.pdf
https://pubmed.ncbi.nlm.nih.gov/1505181/
https://academic.oup.com/annweh/article/47/4/305/160037
https://pubmed.ncbi.nlm.nih.gov/1505181/
https://www.benchchem.com/product/b3434983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove material samples (test specimens)
Isopropyl alcohol (challenge chemical)
Permeation test cell (two-compartment cell)
Collecting medium (gas or liquid)
Analytical device for detecting the challenge chemical in the collecting medium (e.g., flame
ionization detector for volatile chemicals)
Timer
Temperature and humidity control chamber

3. Procedure:

Sample Preparation: Cut circular test specimens from the palm area of the gloves to be
tested.
Test Cell Assembly: Mount the test specimen securely between the two chambers of the
permeation cell, ensuring a leak-proof seal. The outer surface of the glove material should
face the chamber that will contain the challenge chemical.
Introduction of Challenge Chemical: Introduce the isopropyl alcohol into the challenge
chamber, ensuring it is in full contact with the outer surface of the glove specimen.
Collection and Analysis: Start the flow of the collecting medium through the other chamber
(the collection chamber). Continuously monitor the collecting medium for the presence of the
isopropyl alcohol using the analytical device.
Breakthrough Time Determination: Record the time from the initial contact of the isopropyl
alcohol with the glove material until the concentration of the alcohol in the collecting medium
reaches a predefined permeation rate (the normalized breakthrough detection limit). This
elapsed time is the breakthrough time.
Data Recording: Document the breakthrough time in minutes, along with the specific glove
material, its thickness, and the test conditions (temperature, humidity).

4. Interpretation of Results: The breakthrough time provides a quantitative measure of the

glove's resistance to permeation by the specific chemical. A longer breakthrough time indicates

a more protective glove material for the given application.

Operational and Disposal Plans
A systematic approach to handling and disposing of isopropyl alcohol is crucial for

maintaining a safe laboratory environment. The following workflow outlines the key steps from

preparation to disposal.
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Preparation

Handling

Disposal Emergency Procedures

Assess Risks & Review SDS

Select Appropriate PPE

Ensure Proper Ventilation

Dispense IPA in a Well-Ventilated Area

Proceed to Handling

Keep Away from Ignition Sources

Minimize Splashes and Aerosols

Collect Waste IPA in a Labeled, Sealed Container

Proceed to Disposal

Eye Contact: Flush with Water for 15 min

In case of emergency

Skin Contact: Wash with Soap and Water Inhalation: Move to Fresh Air Spill: Absorb with Inert Material

Dispose of Contaminated PPE as Hazardous Waste

Follow Institutional Hazardous Waste Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of isopropyl alcohol.
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Disposal Plan
Proper disposal of isopropyl alcohol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Isopropyl Alcohol: Collect all waste IPA in a clearly labeled, sealed, and chemical-

resistant container.[7][9] Do not pour waste IPA down the drain.[9]

Contaminated Materials: Gloves, wipes, and other solid materials contaminated with

isopropyl alcohol should be disposed of as hazardous waste.[1][7] Place these materials in

a designated, labeled hazardous waste container.

Disposal Procedures: Follow your institution's specific guidelines for hazardous waste

disposal. This typically involves arranging for pickup by a certified hazardous waste

management company.[10]

By implementing these comprehensive safety and logistical protocols, you can significantly

reduce the risks associated with handling isopropyl alcohol and foster a culture of safety

within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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